Cas no 127213-84-7 (1,3-Dioxolan-2-one,4,5-dichloro-, cis- (9CI))

• Product Name: 1,3-Dioxolan-2-one,4,5-dichloro-, cis- (9CI)
• CAS No: 127213-84-7
• MF: C₃H₂Cl₂O₃
• MW: 156.952179431915
• CID: 103204
• PubChem ID: 25021515
• Update Time: 2025-04-18

1,3-Dioxolan-2-one,4,5-dichloro-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolan-2-one,4,5-dichloro-, cis- (9CI)
• 1,3-Dioxolan-2-one,4,5-dichloro-,cis-(9CI)
• 127213-84-7
• (4S,5R)-4,5-dichloro-1,3-dioxolan-2-one

• Inchi： 1S/C3H2Cl2O3/c4-1-2(5)8-3(6)7-1/h1-2H/t1-,2+
• InChI Key： BETICXVUVYXEJX-XIXRPRMCSA-N
• SMILES： Cl[C@H]1[C@H](OC(=O)O1)Cl

Computed Properties

• Exact Mass: 155.93816
• Monoisotopic Mass: 155.9380993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53